Cas no 1956325-11-3 (3-Bromo-2-iodo-5,6-dimethoxypyridine)

• Product Name: 3-Bromo-2-iodo-5,6-dimethoxypyridine
• CAS No: 1956325-11-3
• MF: C₇H₇BrINO₂
• MW: 343.94445347786
• CID: 4779527
• Update Time: 2025-05-22

3-Bromo-2-iodo-5,6-dimethoxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-iodo-5,6-dimethoxypyridine

• Inchi： 1S/C7H7BrINO2/c1-11-5-3-4(8)6(9)10-7(5)12-2/h3H,1-2H3
• InChI Key： IQHGCHFLLGSNHY-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(C(=N1)OC)OC)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 149
• XLogP3: 2.5
• Topological Polar Surface Area: 31.4

Additional information on 3-Bromo-2-iodo-5,6-dimethoxypyridine

3-Bromo-2-Iodo-5,6-Dimethoxypyridine: A Comprehensive Overview

3-Bromo-2-Iodo-5,6-Dimethoxypyridine, with the CAS number 1956325-11-3, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with bromine, iodine, and two methoxy groups. The presence of these substituents imparts distinctive chemical properties, making it a valuable compound for various applications.

The synthesis of 3-Bromo-2-Iodo-5,6-Dimethoxypyridine involves a series of intricate organic reactions. Recent advancements in synthetic methodologies have enabled chemists to achieve higher yields and better purity levels. For instance, researchers have employed transition metal-catalyzed coupling reactions to construct the pyridine ring with high precision. These methods not only enhance the efficiency of synthesis but also pave the way for large-scale production, which is crucial for industrial applications.

The structural features of 3-Bromo-2-Iodo-5,6-Dimethoxypyridine make it an excellent candidate for use in drug discovery programs. The bromine and iodine substituents are known to influence the electronic properties of the molecule, potentially enhancing its bioavailability and pharmacokinetic profile. Recent studies have explored its potential as a lead compound in the development of anti-cancer agents. For example, researchers have demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines, suggesting its potential as a targeted therapy.

In addition to its role in pharmaceutical research, 3-Bromo-2-Iodo-5,6-Dimethoxypyridine has found applications in materials science. The compound's ability to form stable coordination complexes with metal ions has led to its use in the development of novel materials for energy storage applications. For instance, recent research has highlighted its potential as an electrolyte additive in lithium-ion batteries, where it enhances ion conductivity and improves battery performance.

The methoxy groups present in the structure of 3-Bromo-2-Iodo-5,6-Dimethoxypyridine contribute significantly to its reactivity and stability. These groups act as electron-donating substituents, which can modulate the electronic environment of the pyridine ring. This property makes the compound highly versatile in organic synthesis reactions such as nucleophilic substitutions and cross-couplings. Recent studies have utilized this compound as a building block for constructing complex heterocyclic frameworks with potential applications in agrochemicals and advanced materials.

The study of 3-Bromo-2-Iodo-5,6-Dimethoxypyridine has also extended into computational chemistry. Researchers have employed density functional theory (DFT) calculations to investigate its electronic structure and reactivity patterns. These computational studies have provided valuable insights into the molecule's interaction with biological targets and its behavior in various chemical environments. Such studies are essential for guiding experimental efforts and optimizing synthetic routes.

In conclusion, 3-Bromo-2-Iodo-5,6-Dimethoxypyridine is a multifaceted compound with a wide range of applications across different scientific disciplines. Its unique structure and chemical properties make it an invaluable tool for researchers in drug discovery, materials science, and organic synthesis. As ongoing research continues to uncover new aspects of this compound's potential, it is poised to play an increasingly important role in advancing scientific innovation.